![molecular formula C15H17N3O4S2 B254669 2-{[(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl]amino}-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B254669.png)
2-{[(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl]amino}-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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Overview
Description
2-{[(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl]amino}-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that has been widely used in scientific research. This compound is known to have various biochemical and physiological effects, making it an important tool for researchers in different fields.
Mechanism of Action
The mechanism of action of 2-{[(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl]amino}-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it is known to inhibit the activity of various enzymes and proteins, including histone deacetylases and proteasomes.
Biochemical and physiological effects:
This compound has various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit inflammatory responses and angiogenesis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{[(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl]amino}-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its ability to inhibit the activity of various enzymes and proteins. This makes it a useful tool for studying the mechanism of action of different biological processes. However, one of the limitations of using this compound is that it may have off-target effects, leading to unintended consequences.
Future Directions
There are several future directions for the research on 2-{[(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl]amino}-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One possible direction is to identify more specific targets for this compound, which could lead to the development of more effective therapies for various diseases. Another direction is to investigate the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, this compound is a compound that has been widely used in scientific research. Its ability to inhibit the activity of various enzymes and proteins makes it a useful tool for studying different biological processes. However, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-{[(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl]amino}-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the reaction of 2-aminothiazole with methyl 2-bromo-3-oxobutanoate to obtain 2-{[(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl]amino}-N-methyl-3-oxobutamide. This compound is then reacted with 2-mercapto-3-methyl-4,5,6,7-tetrahydro-1-benzothiophene to obtain the final product.
Scientific Research Applications
2-{[(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl]amino}-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been used in various scientific research applications. It has been used as a tool to study the mechanism of action of different enzymes and proteins. This compound has also been used in drug discovery to identify potential therapeutic targets for various diseases.
properties
Molecular Formula |
C15H17N3O4S2 |
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Molecular Weight |
367.4 g/mol |
IUPAC Name |
2-[[2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetyl]amino]-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
InChI |
InChI=1S/C15H17N3O4S2/c1-16-13(21)11-7-4-2-3-5-8(7)23-14(11)17-10(19)6-9-12(20)18-15(22)24-9/h9H,2-6H2,1H3,(H,16,21)(H,17,19)(H,18,20,22) |
InChI Key |
DVFYFWBDXXZBNL-UHFFFAOYSA-N |
SMILES |
CNC(=O)C1=C(SC2=C1CCCC2)NC(=O)CC3C(=O)NC(=O)S3 |
Canonical SMILES |
CNC(=O)C1=C(SC2=C1CCCC2)NC(=O)CC3C(=O)NC(=O)S3 |
Origin of Product |
United States |
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